Cas no 1014629-94-7 (3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1014629-94-7
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5886744
• PubChem ID: 63986230
• Update Time: 2025-06-10

3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid
• AKOS013302263
• 1014629-94-7
• SCHEMBL16229246
• EN300-1825853

• Inchi： 1S/C8H5N3O3/c12-8(13)7-3-6(11-14-7)5-1-2-9-4-10-5/h1-4H,(H,12,13)
• InChI Key： XYWASOMYMAYZKL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CN=CN=2)=N1

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(Pyrimidin-4-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 1014629-94-7)

3-(Pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1014629-94-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid is C₉H₆N₃O₃, with a molecular weight of approximately 204.16 g/mol. The compound features a pyrimidine ring fused with an oxazole ring, which is further substituted with a carboxylic acid group. This unique combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various applications in drug discovery and development.

The solubility of 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid in water is moderate, and it can be dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in various experimental setups.

Synthesis Methods

The synthesis of 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 4-chloropyrimidine with an appropriate oxazole derivative followed by carboxylation. Another method involves the cyclization of a suitable precursor in the presence of a strong base or catalyst. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

Biological Activities and Applications

3-(Pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid has shown promising biological activities in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid has also been investigated for its anti-inflammatory effects. Preclinical models have shown that the compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid into clinical trials. Several pharmaceutical companies are currently exploring its potential as a novel therapeutic agent for various conditions. Early-phase clinical trials are underway to evaluate its safety, pharmacokinetics, and efficacy in human subjects.

The future prospects for 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid are promising. Ongoing research aims to further elucidate its mechanism of action and identify new therapeutic applications. Additionally, efforts are being made to optimize its pharmacological properties through structural modifications and formulation development.

Conclusion

In conclusion, 3-(pyrimidin-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1014629-94-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.